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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the physical and chemical properties of

hexapentacontane (C56H114), a long-chain alkane, with other representative n-alkanes. The

information presented is supported by literature values and established experimental protocols,

offering a valuable resource for researchers and professionals working with these compounds

in various applications, including drug development, materials science, and lubrication

technology.

Introduction to Hexapentacontane
Hexapentacontane is a saturated hydrocarbon with the chemical formula C56H114. As a long-

chain alkane, it exhibits characteristic properties such as low reactivity, hydrophobicity, and a

high melting point. These attributes make it and similar long-chain alkanes subjects of interest

in fields requiring stable, non-polar compounds.

Comparison of Physical Properties
The physical properties of n-alkanes show clear trends with increasing chain length. The

following tables summarize the key literature values for hexapentacontane and a selection of

other long-chain n-alkanes for comparative analysis.
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Table 1: Comparison of Melting Point, Boiling Point, and Density of Selected Long-Chain n-

Alkanes

n-Alkane
Chemical
Formula

Molar Mass
( g/mol )

Melting
Point (°C)

Boiling
Point (°C)

Density
(g/cm³)

Triacontane C30H62 422.82 65.9 450
0.810 (at

20°C)

Tetracontane C40H82 563.10 82 525
0.817 (at

20°C)

Pentacontane C50H102 703.37 91 575
0.823 (at

20°C)

Hexapentaco

ntane
C56H114 787.50 96 - 99[1][2]

~601 - 605[1]

[2]

~0.826 -

0.927

(estimate)[1]

[2]

Hexacontane C60H122 843.61 100 - 102 ~620
0.827 (at

20°C)

Note: Some values for hexapentacontane are estimates found in the literature. The density of

solid alkanes is typically measured at or above their melting point.

Table 2: Solubility of Long-Chain Alkanes
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Property Description

Solubility in Water

Virtually insoluble.[3][4] As non-polar molecules,

alkanes cannot form significant attractive forces

with polar water molecules to overcome the

strong hydrogen bonding in water.[3][4]

Solubility in Organic Solvents

Generally soluble in non-polar organic solvents

such as benzene, toluene, hexane, and diethyl

ether.[3][4] The principle of "like dissolves like"

applies, where the weak van der Waals forces

between alkane molecules are readily overcome

by similar interactions with non-polar solvent

molecules.[3][4]

Experimental Protocols
Accurate determination of the physical properties of long-chain alkanes is crucial for their

application. The following are detailed methodologies for key experiments.

Melting Point Determination
The melting point of solid long-chain alkanes like hexapentacontane can be determined using

the capillary tube method.

Protocol:

Sample Preparation: A small amount of the solid alkane is finely powdered.

Capillary Loading: The powdered sample is packed into a thin-walled capillary tube, sealed

at one end, to a height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in a melting point apparatus, which consists of

a heated block and a thermometer or a digital temperature sensor.

Heating: The sample is heated at a slow, controlled rate (e.g., 1-2 °C per minute) as the

temperature approaches the expected melting point.
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Observation: The temperature at which the first drop of liquid appears and the temperature at

which the entire sample becomes a clear liquid are recorded. This range represents the

melting point of the substance. For pure compounds, this range is typically narrow (0.5-1 °C).

Boiling Point Determination by Simulated Distillation
(SimDis)
For high-boiling point compounds like hexapentacontane, traditional distillation is impractical.

Simulated distillation by gas chromatography (GC), following methods like ASTM D2887, is the

preferred technique.[5][6][7][8]

Protocol:

Calibration: A calibration mixture containing a series of n-alkanes with known boiling points is

injected into the gas chromatograph.[8] The retention time of each n-alkane is recorded and

plotted against its boiling point to create a calibration curve.[7][8]

Sample Preparation: The hexapentacontane sample is dissolved in a suitable solvent (e.g.,

carbon disulfide).

GC Analysis: The sample solution is injected into a GC equipped with a non-polar capillary

column and a flame ionization detector (FID).[5] The column temperature is programmed to

increase over time, separating the components of the sample based on their boiling points.

Data Analysis: The retention time of the hexapentacontane peak is determined. Using the

calibration curve, the retention time is converted to its corresponding boiling point.

Density Measurement
The density of solid hydrocarbons can be determined using a pycnometer or by the

displacement method.

Protocol (Pycnometer Method):

Tare Weight: The weight of a clean, dry pycnometer (a flask with a precise volume) is

accurately measured.
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Sample Addition: A known weight of the solid hexapentacontane is added to the

pycnometer.

Liquid Addition: A non-solvent liquid of known density in which the alkane is insoluble is

added to the pycnometer, filling it completely and removing any air bubbles.

Final Weight: The total weight of the pycnometer containing the sample and the liquid is

measured.

Calculation: The volume of the displaced liquid, and thus the volume of the solid sample, is

calculated from the weights and the known density of the liquid. The density of the

hexapentacontane is then determined by dividing its mass by its calculated volume.

Experimental Workflow Visualization
The following diagram illustrates a typical experimental workflow for the characterization of a

novel long-chain alkane.

Caption: Experimental workflow for the characterization of long-chain alkanes.

This guide provides a foundational understanding of the properties of hexapentacontane in

comparison to other long-chain alkanes. The detailed experimental protocols serve as a

practical reference for researchers in the field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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